Cas no 1006341-06-5 (4-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-hydrazinylpyrimidine)

• Product Name: 4-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-hydrazinylpyrimidine
• CAS No: 1006341-06-5
• MF: C₉H₁₂N₆
• MW: 204.231780052185
• MDL: MFCD04970301
• CID: 3059521
• PubChem ID: 19614732
• Update Time: 2025-07-19

4-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-hydrazinylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-hydrazinylpyrimidine
• 4-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)-2-HYDRAZINOPYRIMIDINE
• [4-(1,5-dimethylpyrazol-4-yl)pyrimidin-2-yl]hydrazine
• EN300-229827
• CS-0279752
• 4-(1,5-dimethylpyrazol-4-yl)-2-hydrazinylpyrimidine
• STK349756
• AKOS000310456
• BBL040037
• 1006341-06-5

• MDL： MFCD04970301
• Inchi： 1S/C9H12N6/c1-6-7(5-12-15(6)2)8-3-4-11-9(13-8)14-10/h3-5H,10H2,1-2H3,(H,11,13,14)
• InChI Key： IFUNFUKWPQCFOL-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C=N1)C1C=CN=C(NN)N=1

Computed Properties

• Exact Mass: 204.11234441Da
• Monoisotopic Mass: 204.11234441Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.7Ų

Additional information on 4-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-hydrazinylpyrimidine

Recent Advances in the Study of 4-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-hydrazinylpyrimidine (CAS: 1006341-06-5)

4-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-hydrazinylpyrimidine (CAS: 1006341-06-5) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a bioactive scaffold. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

The compound's structure features a pyrimidine core substituted with a hydrazinyl group and a dimethylpyrazole moiety, which confers unique reactivity and binding properties. Recent synthetic approaches have focused on optimizing the yield and purity of 4-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-hydrazinylpyrimidine, with advancements in catalytic methods and green chemistry techniques. These improvements have facilitated its use in high-throughput screening and structure-activity relationship (SAR) studies.

In vitro and in vivo studies have demonstrated that 4-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-hydrazinylpyrimidine exhibits promising inhibitory activity against several kinases, including those implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its potent inhibition of JAK2 kinase, a target for myeloproliferative neoplasms. The compound's selectivity profile and low cytotoxicity make it a viable candidate for further preclinical development.

Beyond kinase inhibition, recent research has explored the compound's potential as a building block for the synthesis of more complex heterocyclic systems. Its hydrazinyl group serves as a versatile handle for derivatization, enabling the creation of libraries of analogs with diverse pharmacological properties. Computational modeling and molecular docking studies have further elucidated its binding modes and interactions with biological targets, providing insights for rational drug design.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 4-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-hydrazinylpyrimidine, such as its solubility and metabolic stability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into clinical candidates.

In conclusion, 4-(1,5-Dimethyl-1H-pyrazol-4-yl)-2-hydrazinylpyrimidine represents a promising scaffold in medicinal chemistry, with demonstrated biological activities and potential for therapeutic applications. Continued research into its mechanisms of action and optimization of its drug-like properties will be critical for its advancement in the drug development pipeline.